2-(2-furoyl)-2-azaspiro[5.5]undecane

• IUPAC Name: 2-azaspiro[5.5]undecan-2-yl(furan-2-yl)methanone
• InChI: InChI=1S/C15H21NO2/c17-14(13-6-4-11-18-13)16-10-5-9-15(12-16)7-2-1-3-8-15/h4,6,11H,1-3,5,7-10,12H2
• InChI Key: YOYRSDIZXSVIMH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CCCN(C2)C(=O)C3=CC=CO3
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

Synthesis Analysis

• The synthesis of related azaspiro[5.5]undecane derivatives involves various methodologies, such as the reaction of 1,3-diaryl-2-propen-1-ones with barbituric acid in aqueous ethanol, as demonstrated in the synthesis of 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones (Ahmed et al., 2012).
• Another method involves the synthesis of N-protected amino acid-ASUD esters using a novel reagent, 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate (Rao et al., 2016).

Molecular Structure Analysis

• The structures of these compounds are often confirmed using various analytical techniques, including ultraviolet, infrared, NMR, mass, and elemental analysis, as observed in the synthesis of the related 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo derivatives (Ahmed et al., 2012).

Chemical Reactions and Properties

• Azaspiro[5.5]undecane derivatives react with various chemicals under different conditions, producing a range of products. For example, the aminomethylation of 2,4-dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile with primary amines and formaldehyde yields different diazaspiro derivatives (Khrustaleva et al., 2018).

Physical Properties Analysis

• The synthesis and analysis of these compounds often include their physical properties such as yield, melting points, and solubility in various solvents. The synthesis of 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate, for instance, yields a stable crystalline compound (Rao et al., 2016).

Chemical Properties Analysis

• The reactivity of these compounds under different conditions, such as their ability to undergo various chemical transformations, is a key aspect of their chemical property analysis. This includes their reactions with N-protected amino acids to form ASUD active esters, as seen in the synthesis of 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate (Rao et al., 2016).